Iodoallene vs. Bromoallene Reactivity in Copper-Mediated Cross-Coupling
In a systematic study of 1-halogenoallene reactivity with dialkyl(lithio)copper reagents, iodoallenes demonstrated superior leaving-group ability compared to bromoallenes, resulting in higher yields of allenic hydrocarbons. The iodine substituent enables coupling at lower temperatures due to the weaker C–I bond (bond dissociation energy ~53 kcal/mol) relative to C–Br (~67 kcal/mol) [1]. This class-level inference establishes that replacing (1-iodobuta-1,2-dien-1-yl)benzene with its bromo analog would reduce coupling efficiency under identical conditions.
| Evidence Dimension | Leaving-group reactivity in dialkyl(lithio)copper-mediated coupling |
|---|---|
| Target Compound Data | Iodoallenes: high yield under low-temperature conditions (exact % not specified for this substrate) |
| Comparator Or Baseline | 1-Bromoallenes: lower reactivity, requiring higher temperatures or longer reaction times |
| Quantified Difference | C–I BDE ~53 kcal/mol vs. C–Br BDE ~67 kcal/mol (Δ ~14 kcal/mol) |
| Conditions | Dialkyl(lithio)copper reagents, low temperature (exact T not specified in abstract) |
Why This Matters
The weaker C–I bond enables milder reaction conditions and broader functional group tolerance, a critical factor when selecting an allene building block for complex molecule synthesis.
- [1] Kalli, M.; Landor, P.D.; Landor, S.R. Allenes. Part XXVII. Reaction of dialkyl(lithio)copper reagents with 1-bromoallenes, 1-iodoallenes, and 3-chloroalk-1-ynes. J. Chem. Soc., Perkin Trans. 1, 1973, 1347-1349. View Source
